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Compound of Interest

Compound Name: C.l. Acid orange 33

Cat. No.: B3029409

In-Depth Technical Guide to C.I. Acid Orange 33

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Acid Orange 33, a prominent member of the double azo class of dyes, is a synthetic
colorant with significant applications in various industrial sectors, primarily in the dyeing of
proteinaceous fibers such as wool and silk. This document provides a comprehensive technical
overview of its chemical structure, physicochemical properties, synthesis, and analytical
methodologies. Particular emphasis is placed on its adsorptive removal from aqueous
solutions, a subject of environmental relevance. Safety and toxicological data are also
summarized. This guide is intended to serve as a detailed resource for professionals engaged
in research and development involving this compound.

Chemical Structure and Identification

C.l. Acid Orange 33 is chemically known as disodium 7-hydroxy-8-[[4-[1-[4-[(4-
hydroxyphenyl)azo]phenyl]cyclohexyl]phenyllazo]naphthalene-1,3-disulfonate. It is a disazo
dye, characterized by the presence of two azo (-N=N-) groups, which are responsible for its
orange color.

Table 1: Chemical Identification of C.I. Acid Orange 33
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Identifier Value

C.l. Name Acid Orange 33

C.l. Number 24780

CAS Number 6507-77-3[1][2][3][4]

Molecular Formula

C34H28NaNa20sS2[1][2][3]

Molecular Weight

730.72 g/mol [1][2][3]

Synonyms

Weak Acid Orange 2R, Weak Acid Orange GS,
Acid Brilliant Orange P-2R, Acid Orange GS[1]

Chemical Class

Double azo dye[1]

Physicochemical Properties

C.l. Acid Orange 33 is a golden orange powder.[4] It is soluble in water, forming a golden

orange solution, and also exhibits solubility in ethanol.[4] The color of its aqueous solution is

pH-sensitive, turning orange upon the addition of concentrated hydrochloric acid and brownish-

yellow with the addition of concentrated sodium hydroxide.[4] In concentrated sulfuric acid, it

appears orange, a color that is retained upon dilution.[4]

Table 2: Physicochemical Properties of C.I. Acid Orange 33

Property

Value

Physical State

Golden orange powder[4]

Solubility in Water

Soluble (golden orange solution)[4]

Solubility in Ethanol

Soluble[4]

Melting Point

Data not available

Boiling Point

Data not available

UV-Vis Absorption Maximum (Amax)

Data not available
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Synthesis

The synthesis of C.I. Acid Orange 33 involves a multi-step process. The general methodology
includes the double nitriding of 1,1-bis(4-aminophenyl)cyclohexane, which is then subjected to
two sequential coupling reactions. The first coupling is with 7-Hydroxynaphthalene-1,3-
disulfonic acid (G acid), and the second is with phenol.[1][4]

Logical Workflow for the Synthesis of C.l. Acid Orange
33

Starting Materials
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Reaction Steps Final Product

A
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A

C.I. Acid Orange 33

7-Hydroxynaphthalene-1,3-disulfonic Acid (G Acid) |

Click to download full resolution via product page

Caption: A logical workflow diagram illustrating the key stages in the synthesis of C.I. Acid
Orange 33.

Experimental Protocols
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Adsorption of C.I. Acid Orange 33 on Bentonite

This protocol describes the batch adsorption of C.I. Acid Orange 33 from an aqueous solution
using bentonite as an adsorbent.

Materials and Reagents:

C.l. Acid Orange 33

e Bentonite clay

e Deionized water

o Hydrochloric acid (for pH adjustment)
e Sodium hydroxide (for pH adjustment)
» Beakers

o Shaker

o Centrifuge

e UV-Vis Spectrophotometer
Procedure:

» Preparation of Adsorbent: Suspend a known quantity of bentonite in deionized water to
create a stock slurry.

o Preparation of Dye Solution: Prepare a stock solution of C.I. Acid Orange 33 of a known
concentration in deionized water.

o Batch Adsorption Experiments:
o In a series of beakers, place a fixed volume of the dye solution.

o Adjust the initial pH of the solutions to desired values using HCI or NaOH.
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o Add a specific amount of the bentonite slurry to each beaker.

o Place the beakers on a shaker and agitate at a constant speed for a predetermined
contact time to reach equilibrium.

o After shaking, centrifuge the samples to separate the solid adsorbent from the
supernatant.

e Analysis:

o Measure the final concentration of C.l. Acid Orange 33 in the supernatant using a UV-Vis
spectrophotometer at its wavelength of maximum absorbance.

o The amount of dye adsorbed per unit mass of bentonite can be calculated using the
following formula:

u Qe:(CO-Ce)*V/m

= Where:

ge is the amount of dye adsorbed at equilibrium (mg/g)

Co is the initial dye concentration (mg/L)

Ce is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)

Experimental Workflow for Adsorption Studies
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Prepare Bentonite Slurry
and Dye Solution
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:
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:
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:

Calculate Adsorption
Capacity (ge)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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